Cas no 877630-63-2 (N-(3-chlorophenyl)-2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)acetamide)

• Product Name: N-(3-chlorophenyl)-2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)acetamide
• CAS No: 877630-63-2
• MF: C₁₃H₁₀ClN₅O₂S
• MW: 335.768799304962
• CID: 6086478
• Update Time: 2025-05-20

N-(3-chlorophenyl)-2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)acetamide
• Acetamide, N-(3-chlorophenyl)-2-[(4,5-dihydro-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio]-

• Inchi： 1S/C13H10ClN5O2S/c14-7-2-1-3-8(4-7)16-10(20)6-22-13-17-11-9(5-15-19-11)12(21)18-13/h1-5H,6H2,(H,16,20)(H2,15,17,18,19,21)
• InChI Key： HOHYTRHGDLPFCA-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(Cl)=C1)(=O)CSC1NC(=O)C2C=NNC=2N=1

Experimental Properties

• Density: 1.69±0.1 g/cm3(Predicted)
• pka: 10?+-.0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(3-chlorophenyl)-2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)acetamide

Professional Introduction to N-(3-chlorophenyl)-2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)acetamide (CAS No. 877630-63-2)

N-(3-chlorophenyl)-2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)acetamide

This compound, identified by the CAS number 877630-63-2, represents a significant advancement in the field of pharmaceutical chemistry. Its molecular structure incorporates a unique blend of heterocyclic rings and functional groups that make it a promising candidate for further research and development in medicinal applications. The presence of both chlorophenyl and pyrazolo[3,4-d]pyrimidin moieties suggests potential interactions with biological targets that could lead to novel therapeutic effects.

The pyrazolo[3,4-d]pyrimidine scaffold is particularly noteworthy due to its established role in the design of bioactive molecules. This class of compounds has garnered considerable attention in recent years for their ability to modulate various biological pathways. Specifically, derivatives of pyrazolo[3,4-d]pyrimidine have been investigated for their potential as kinase inhibitors, anticancer agents, and immunomodulators. The sulfanyl group in the title compound introduces an additional layer of reactivity that could enhance binding affinity to target proteins.

In the context of current research, N-(3-chlorophenyl)-2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)acetamide aligns with the growing trend toward multitargeted drug design. By combining multiple pharmacophoric elements into a single molecule, this compound has the potential to exert synergistic effects on multiple disease pathways simultaneously. Such an approach is increasingly favored in modern drug discovery due to its ability to address complex diseases more effectively than single-target agents.

The chlorophenyl group is another key feature of this compound that warrants further exploration. Chlorinated aromatic rings are well-known for their ability to enhance metabolic stability and improve oral bioavailability. These properties make them particularly attractive for pharmaceutical applications where pharmacokinetic profiles are critical. Additionally, the chlorophenyl moiety has been shown to interact with certain biological receptors in a manner that could be exploited for therapeutic purposes.

Recent studies have highlighted the importance of sulfanyl-containing compounds in medicinal chemistry. Sulfanyl groups are known to participate in various biochemical reactions and can serve as effective anchors for protein binding. In particular, the sulfanyl group in this compound may facilitate interactions with enzymes or receptors that are involved in inflammatory processes or cancer progression. This suggests that N-(3-chlorophenyl)-2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)acetamide could exhibit anti-inflammatory or anticancer properties.

The acetamide moiety further contributes to the complexity and potential utility of this compound. Acetamides are commonly found in biologically active molecules and are known to enhance solubility and metabolic stability. The presence of an acetamide group in this context may improve the pharmacokinetic properties of the compound while also providing a site for further chemical modification.

In summary, N-(3-chlorophenyl)-2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)acetamide (CAS No. 877630-63-2) represents a promising candidate for further exploration in pharmaceutical research. Its unique molecular architecture combines several pharmacophoric elements that have been shown to interact with biological targets relevant to various diseases. The combination of chlorophenyl and pyrazolo[3,4-d]pyrimidine moieties offers potential for developing novel therapeutic agents with multifaceted mechanisms of action.

The sulfanyl group and acetamide moiety further enhance the potential utility of this compound by improving metabolic stability and solubility. These features are critical for ensuring that the compound can reach its target sites effectively within the body. Additionally, the structural complexity of this molecule provides numerous opportunities for further chemical optimization through derivatization studies.

Ongoing research in this area is expected to yield valuable insights into the biological activity and potential therapeutic applications of N-(3-chlorophenyl)-2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)acetamide. As our understanding of its pharmacological properties continues to grow, this compound may emerge as a key player in the development of next-generation pharmaceuticals designed to address complex diseases more effectively than current treatments.